5-Bromo-2,3-dihydro-5h-benzo[b]oxepin-4-one

• Molecular Formula: C10H9BrO2
• Molecular Weight: 241.08 g/mol
• IUPAC Name: 5-bromo-3,5-dihydro-2H-1-benzoxepin-4-one
• InChI: InChI=1S/C10H9BrO2/c11-10-7-3-1-2-4-9(7)13-6-5-8(10)12/h1-4,10H,5-6H2
• InChI Key: CNBHMZKDJCBMMX-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC=C2C(C1=O)Br

Description

5-Bromo-2,3-dihydro-5h-benzo[b]oxepin-4-one is a useful research compound. Its molecular formula is C10H9BrO2 and its molecular weight is 241.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,3-dihydro-5H-benzo[b]oxepin-4-one (1 eq, 1.6 mmol, 260 mg,), in anhydrous diethyl ether (10 ml), bromine was added dropwise (1.1 eq, 1.76 mmol, 90 ul), and the reaction allowed to stir for an hour. The reaction was absorbed onto silica and purified on the ISCO companion running a gradient from 0% ethyl acetate/petrol to 15% ethyl acetate/petrol, with the product seen at 9% ethyl acetate. This gave 5-bromo-2,3-dihydro-5H-benzo[b]oxepin-4-one as an oil (270 mg, yield 70%).